Cas no 56053-84-0 (2-Thiophenecarboxylicacid, butyl ester)

• Product Name: 2-Thiophenecarboxylicacid, butyl ester
• CAS No: 56053-84-0
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 376918
• PubChem ID: 91997
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, butyl ester
• butyl 2-thenoate
• butyl thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, butyl ester
• SCHEMBL9499276
• DTXSID00204607
• Butyl 2-thiophenecarboxylate #
• Thiophene-2-carboxylic acid butyl ester
• 56053-84-0
• NS00054568
• VUSZPSYSKPXZQL-UHFFFAOYSA-N
• EINECS 259-970-0

• Inchi： 1S/C9H12O2S/c1-2-3-6-11-9(10)8-5-4-7-12-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： VUSZPSYSKPXZQL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OCCCC

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2008 (rough estimate)
• Boiling Point: 288.22°C (rough estimate)
• Refractive Index: 1.5480 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives